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Compound of Interest

Compound Name: 9,10-Dicyanoanthracene

Cat. No.: B074266

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 9,10-Dicyanoanthracene, tailored for research, scientific, and drug
development professionals.

Chemical Identifier:

» Name: 9,10-Dicyanoanthracene

e CAS Number: 1217-45-4

e Molecular Formula: CieHsN2

1. Hazard Identification and GHS Classification

9,10-Dicyanoanthracene is a hazardous substance that requires careful handling to minimize
exposure.[1] The primary hazards are acute toxicity and irritation.[2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )

skin[2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation[3]

Signal Word: Danger[4]
Hazard Pictograms:

lesalt text
lesalt text

2. Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to ensure
personal safety when handling 9,10-Dicyanoanthracene.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses meeting ANSI
Z.87.1 1989 standard. A face
shield is required if there is a

risk of splashing or explosion.

[5]

Protects against eye irritation
and serious eye damage from

dust or splashes. [4]

Skin Protection

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
[6]Disposable nitrile gloves
offer good short-term
protection. [5]Glove thickness
should be considered for
incidental vs. prolonged

contact. [7]

Prevents skin contact, which
can be toxic and cause

irritation. [4]

Body Protection

A Nomex® laboratory coat or
other flame-resistant lab coat,
fully buttoned. [S5]Wear long

pants and closed-toe, closed-

heel shoes. [5]

Provides a barrier against skin
contact and protects from

potential fire hazards.

Respiratory Protection

Use in a well-ventilated area is
crucial. [4]If dust or aerosols
are generated, use a local
exhaust ventilation or work in a
closed system. [4]If
engineering controls are
insufficient, a respirator is

required. [5]

Prevents inhalation, which is a

route of toxic exposure. [4]

3. Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain a safe laboratory

environment.
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Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood. [4]* Avoid breathing dust,
fumes, or vapors. [3][4]* Prevent the dispersion of dust during handling. [4]* Do not eat,
drink, or smoke when using this product. [4]* Wash hands and face thoroughly after
handling. [4]* Take off immediately all contaminated clothing and wash it before reuse. [3][4]
Storage:

o Keep the container tightly closed. [4]* Store in a cool, dark, and well-ventilated place. [4]*
Store locked up. [4]* Store away from incompatible materials such as oxidizing agents. [4] 4.
First-Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Immediately call a POISON CENTER or

Ingestion o _
doctor/physician. Rinse mouth. [4]

Remove/Take off immediately all contaminated
clothing. Gently wash with plenty of soap and
water. Call a POISON CENTER or
doctor/physician. [4]

Skin Contact

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing. Call a
POISON CENTER or doctor/physician. [4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention. [4]

5. Spill and Disposal Procedures

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.
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Spill Response:

o Use personal protective equipment. [4]* Keep people away from and upwind of the spill/leak.
[4]* Prevent the product from entering drains. [4]* Sweep dust to collect it into an airtight
container, taking care not to disperse it. [4]* Adhered or collected material should be
promptly disposed of in accordance with appropriate laws and regulations. [4] Waste
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations. [4]* One disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber
system. [4][8]* Do not allow the product to enter the environment, drains, waterways, or soil.
[4] Experimental Workflow for Handling 9,10-Dicyanoanthracene
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Caption: Workflow for the safe handling of 9,10-Dicyanoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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